Cas no 1172781-46-2 (N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide)

• Product Name: N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide
• CAS No: 1172781-46-2
• MF: C₂₀H₁₅N₅O₂S₂
• MW: 421.495400667191
• CID: 5850957
• PubChem ID: 27378413
• Update Time: 2025-08-04

N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide
• N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-1,3-benzothiazole-6-carboxamide
• VU0643569-1
• 1172781-46-2
• AKOS024508914
• F5460-0273
• N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-1,3-benzothiazole-6-carboxamide
• N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzo[d]thiazole-6-carboxamide

• Inchi： 1S/C20H15N5O2S2/c1-11-7-18(23-19(26)12-3-5-14-16(8-12)28-10-21-14)25(24-11)20-22-15-6-4-13(27-2)9-17(15)29-20/h3-10H,1-2H3,(H,23,26)
• InChI Key： ZKJBTJKKHQGDKY-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1C(=CC(C)=N1)NC(C1=CC=C2C(=C1)SC=N2)=O)OC

Computed Properties

• Exact Mass: 421.06671709g/mol
• Monoisotopic Mass: 421.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 138Ų

Additional information on N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide (CAS No. 1172781-46-2)

The compound N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide, identified by its CAS No. 1172781-46-2, is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring both benzothiazole and pyrazole moieties, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide compound aligns with this trend, as its structural complexity allows for selective binding to enzymes involved in cell signaling. This specificity is critical for minimizing off-target effects, a key concern in drug development. Scientists are actively exploring its efficacy in cancer research, neurodegenerative diseases, and inflammatory disorders, making it a hot topic in academic and industrial circles.

The synthesis of CAS No. 1172781-46-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Its methoxy and carboxamide functional groups contribute to its solubility and bioavailability, which are essential for drug delivery systems. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for preclinical studies. The growing interest in structure-activity relationship (SAR) studies further underscores its relevance in modern pharmacology.

From an industrial perspective, N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide is often discussed in the context of intellectual property and patent landscapes. Pharmaceutical companies are investing heavily in optimizing its derivatives to enhance potency and reduce toxicity. Additionally, its potential as a diagnostic probe for imaging applications has sparked collaborations between chemists and biomedical engineers. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in next-generation therapeutics.

Environmental and regulatory considerations also shape the discourse around CAS No. 1172781-46-2. While it is not classified as hazardous, researchers emphasize the importance of sustainable synthesis methods to minimize waste and energy consumption. The compound's stability under various pH and temperature conditions makes it a viable candidate for formulation development, particularly in oral and injectable drug products. With the rise of computational chemistry and AI-driven drug discovery, the future of this molecule looks promising, as in silico models can accelerate its optimization and reduce experimental costs.

In conclusion, N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1,3-benzothiazole-6-carboxamide represents a cutting-edge example of how heterocyclic chemistry can address unmet medical needs. Its versatility, combined with ongoing technological advancements, ensures its place at the forefront of biomedical innovation. Whether in academia or industry, this compound continues to inspire new research directions and collaborative efforts, solidifying its importance in the global scientific community.